Cas no 61394-93-2 (4-Nitro-2,3-dioxyindole)

4-Nitro-2,3-dioxyindole is a nitro-substituted indole derivative with a dioxy functional group at the 2 and 3 positions. This compound is of interest in organic synthesis and pharmaceutical research due to its unique structural features, which enable its use as a versatile intermediate in the preparation of heterocyclic compounds. The nitro group enhances reactivity, facilitating further functionalization, while the dioxy substitution pattern contributes to its potential in chelation and coordination chemistry. Its well-defined molecular structure allows for precise modifications, making it valuable in the development of bioactive molecules and materials science applications. High purity and stability ensure reliable performance in synthetic workflows.

4-Nitro-2,3-dioxyindole structure

Product Name:4-Nitro-2,3-dioxyindole

CAS No:61394-93-2

MF:C₈H₄N₂O₄

MW:192.128361701965

CID:481002

PubChem ID:11745463

Update Time:2025-06-30

4-Nitro-2,3-dioxyindole Chemical and Physical Properties

Names and Identifiers

- 4-Nitroindoline-2,3-dione
- 1H-Indole-2,3-dione, 4-nitro-
- 4-nitro-1H-indole-2,3-dione
- 4-Nitro-2,3-dioxyindole
- 4-nitro-indole-2,3-dione
- 4-Nitro-indolin-2,3-dion
- 4-nitro-indoline-2,3-dione
- 4-nitro-isatin
- 4-Nitroisatin
- AGN-PC-00FAWF
- CTK2E0796
- SureCN5894077
- MFCD00464856
- SCHEMBL5894077
- 61394-93-2
- TYITZWXVYYSISG-UHFFFAOYSA-N
- DTXSID50471680
- 4-nitro-1h-indole-2,3dione
- MB01251
- AKOS015898462
- 4-NITRO-2,3-DIHYDRO-1H-INDOLE-2,3-DIONE
- G65913
- Inchi： 1S/C8H4N2O4/c11-7-6-4(9-8(7)12)2-1-3-5(6)10(13)14/h1-3H,(H,9,11,12)
- InChI Key： TYITZWXVYYSISG-UHFFFAOYSA-N
- SMILES： O=C1C(NC2C=CC=C(C=21)[N+](=O)[O-])=O

Computed Properties

Exact Mass: 192.01712
Monoisotopic Mass: 192.01710661g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 92Å²

Experimental Properties

Density: 1.609
PSA: 89.31
LogP: 1.39080

4-Nitro-2,3-dioxyindole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM148714-1g	4-nitroindoline-2,3-dione	61394-93-2	95%	1g	$***	2023-05-30
TRC	N503895-1mg	4-Nitro-2,3-dioxyindole	61394-93-2		1mg	$ 50.00	2022-06-02
TRC	N503895-2mg	4-Nitro-2,3-dioxyindole	61394-93-2		2mg	$ 65.00	2022-06-02
TRC	N503895-10mg	4-Nitro-2,3-dioxyindole	61394-93-2		10mg	$ 95.00	2022-06-02
Chemenu	CM148714-1g	4-nitroindoline-2,3-dione	61394-93-2	95%	1g	$729	2021-08-05
Alichem	A199007371-1g	4-Nitroindoline-2,3-dione	61394-93-2	95%	1g	$621.72	2023-09-01
Ambeed	A145994-100mg	4-Nitroindoline-2,3-dione	61394-93-2	95+%	100mg	$165.0	2025-03-04
Ambeed	A145994-250mg	4-Nitroindoline-2,3-dione	61394-93-2	95+%	250mg	$279.0	2025-03-04
Ambeed	A145994-1g	4-Nitroindoline-2,3-dione	61394-93-2	95+%	1g	$752.0	2025-03-04
1PlusChem	1P00EA8M-100mg	4-NITRO-2,3-DIOXYINDOLE	61394-93-2	95+%	100mg	$150.00	2024-04-22